Coralloidin E
Description
Coralloidin E is a eudesmane-type sesquiterpene isolated from octocorals of the genus Alcyonium. It belongs to a family of structurally related compounds, including Coralloidins A–D, which share a common eudesmane skeleton . These compounds are part of the broader class of terpenoids, which are known for their diverse bioactivities and ecological roles in marine organisms. This compound’s structure is characterized by a bicyclic framework with oxygenated functional groups, though its specific stereochemical and substituent details remain less documented compared to its analogs.
Properties
CAS No. |
110299-96-2 |
|---|---|
Molecular Formula |
C12H16O3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
Key Findings
- Taxonomic Specificity: Its occurrence in Alcyonium spp. aligns with the genus’s propensity to produce diverse sesquiterpenes, though yield variations across species remain unstudied .
Q & A
Q. How can researchers design studies to investigate this compound’s potential off-target effects or toxicity?
- Answer : Use high-throughput screening panels (e.g., Eurofins SafetyScreen44) to assess receptor promiscuity. Conduct toxicogenomics (RNA-seq) in primary hepatocytes or in vivo models. Apply benchmark dose (BMD) modeling to establish safety thresholds .
Methodological and Reporting Standards
Q. What frameworks are recommended for systematic reviews of this compound’s therapeutic potential?
Q. How should researchers document experimental protocols to ensure reproducibility in this compound studies?
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